2-Amino-3-(cyclohexylmethyl)phenol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 2-amino-3-(cyclohexylmethyl)phenol
• InChI: InChI=1S/C13H19NO/c14-13-11(7-4-8-12(13)15)9-10-5-2-1-3-6-10/h4,7-8,10,15H,1-3,5-6,9,14H2
• InChI Key: AZWJTFBMISJQOM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=C(C(=CC=C2)O)N

Description

2-Amino-3-(cyclohexylmethyl)phenol is a phenolic derivative characterized by a cyclohexylmethyl substituent at the 3-position and an amino group at the 2-position of the aromatic ring. This structure confers unique physicochemical and biological properties, making it relevant in medicinal chemistry and enzyme inhibition studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(cyclohexylmethyl)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of an aryl halide with a nucleophile. This reaction typically requires the presence of a strong base and an electron-withdrawing group on the aromatic ring to facilitate the substitution .

This process requires the use of a Lewis acid catalyst, such as aluminum chloride, to promote the alkylation .

Industrial Production Methods

Industrial production of 2-Amino-3-(cyclohexylmethyl)phenol may involve large-scale synthesis using the aforementioned methods. The choice of method depends on factors such as cost, availability of starting materials, and desired purity of the final product. Optimization of reaction conditions, such as temperature, pressure, and reaction time, is crucial to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(cyclohexylmethyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions, depending on the substituents present.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Electrophilic substitution reactions may require catalysts like aluminum chloride (AlCl3), while nucleophilic substitutions may require strong bases like sodium hydroxide (NaOH).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenolic group may yield quinones, while reduction of the amino group may yield primary or secondary amines.

Scientific Research Applications

2-Amino-3-(cyclohexylmethyl)phenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: It may be used in the study of enzyme interactions and as a ligand in biochemical assays.

Industry: It can be used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-3-(cyclohexylmethyl)phenol involves its interaction with molecular targets, such as enzymes or receptors. The phenolic hydroxyl group can participate in hydrogen bonding and other interactions, while the amino group can form covalent bonds with target molecules. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Enzyme Inhibition

• JPL (5-(cyclohexylmethyl)-2-(2,4-dichlorophenoxy)phenol): JPL shares the cyclohexylmethyl group at the 5-position but differs in having a dichlorophenoxy group at the 2-position instead of an amino group. The electron-withdrawing chlorine atoms in JPL enhance its binding affinity to InhA, as evidenced by its use in Mycobacterium tuberculosis inhibition studies .
• HXE (2-(ethylamino)-2-(3-hydroxyphenyl)-cyclohexanone): HXE features a cyclohexanone core with an ethylamino substituent. Its ketone group increases polarity compared to the phenol group in 2-Amino-3-(cyclohexylmethyl)phenol, which may influence pharmacokinetic properties such as membrane permeability. Analytical data (¹H NMR) confirm high purity in HXE, suggesting synthetic viability for similar amino-phenol derivatives .

Physicochemical Properties

A comparative analysis of key properties is summarized below:

Compound	Molecular Formula	Key Substituents	Solubility (Predicted)	Bioactivity Relevance
2-Amino-3-(cyclohexylmethyl)phenol	C₁₃H₁₉NO	2-Amino, 3-cyclohexylmethyl	Moderate (polar NH₂)	Enzyme inhibition, CNS targeting
JPL	C₁₉H₂₁Cl₂O₂	2-Dichlorophenoxy, 5-cyclohexylmethyl	Low (lipophilic Cl)	InhA inhibition (M. tuberculosis)
HXE	C₁₄H₁₉NO₂	2-Ethylamino, cyclohexanone	High (polar ketone)	Unspecified CNS activity

• Cyclohexylmethyl S-2-isopropylmethylaminoethyl isopropylphosphonothiolate: This organophosphate derivative () highlights the versatility of cyclohexylmethyl groups in diverse applications.